Cas no 1245915-17-6 (5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo4,5-cpyridine-2-carboxylic acid)

• Product Name: 5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo4,5-cpyridine-2-carboxylic acid
• CAS No: 1245915-17-6
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• MDL: MFCD17215906
• CID: 4690977
• PubChem ID: 71303883
• Update Time: 2023-11-22

5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo4,5-cpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-4H-thiazolo[4,5-c]pyridine-2,5-dicarboxylic acid 5-tert-butyl ester
• 5-(tert-butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine-2-carboxylic?acid
• 5-(t-Butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine-2-carboxylic acid
• 5-[(2-Methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid
• 5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydrothiazolo4,5-cpyridine-2-carboxylic acid

• MDL： MFCD17215906
• Inchi： 1S/C12H16N2O4S/c1-12(2,3)18-11(17)14-5-4-8-7(6-14)13-9(19-8)10(15)16/h4-6H2,1-3H3,(H,15,16)
• InChI Key： KJGIYQHOOUSNTN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC2=C1CCN(C(=O)OC(C)(C)C)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 382
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives